
A Comparative Toxicological Analysis of Barban
and Its Metabolites

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barban

Cat. No.: B1667743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicological effects of the herbicide Barban
and its primary metabolites. The information is intended to support research and development

efforts by offering a concise summary of available quantitative toxicity data, insights into

metabolic pathways, and potential mechanisms of action.

Executive Summary
Barban, a carbamate herbicide, undergoes metabolic transformation in organisms, leading to

the formation of several metabolites, including 3-chloroaniline, 2-amino-4-chlorophenol, and 4-

amino-2-chlorophenol. This guide compiles and compares the acute oral toxicity of Barban
with its key metabolites, presenting available quantitative data (LD50 values). While direct

comparative studies are limited, this guide synthesizes existing data to highlight the

toxicological profiles of these compounds. The data suggests that the toxicity of the parent

compound, Barban, and its metabolite 3-chloroaniline are of a similar order of magnitude in

rats.

Quantitative Toxicity Data
The following table summarizes the available acute oral toxicity data (LD50) for Barban and its

metabolites in rats.
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Compound
Chemical
Structure

CAS Number
Oral LD50
(mg/kg) in
Rats

Data Source

Barban

4-chloro-2-

butynyl (3-

chlorophenyl)car

bamate

101-27-9 600
--INVALID-LINK--

[1]

3-Chloroaniline 3-chloroaniline 108-42-9 256
--INVALID-LINK--

[2]

2-Amino-4-

chlorophenol

2-amino-4-

chlorophenol
95-85-2 690

--INVALID-LINK--

[3]

4-Amino-2-

chlorophenol

4-amino-2-

chlorophenol
3964-52-1

Data not

available

Metabolic Pathway of Barban
Barban is metabolized in plants and animals. The primary metabolic pathway involves the

hydrolysis of the carbamate ester linkage, leading to the formation of 3-chloroaniline and other

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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